Cas no 50327-77-0 (butane-1,4-diamine; hexanedioic acid)

• Product Name: butane-1,4-diamine; hexanedioic acid
• CAS No: 50327-77-0
• MF: C₁₀H₂₂N₂O₄
• MW: 234.292683124542
• CID: 372111
• PubChem ID: 6452194
• Update Time: 2025-04-19

butane-1,4-diamine; hexanedioic acid Chemical and Physical Properties

Names and Identifiers

• butane-1,4-diamine,hexanedioic acid
• HEXANEDIOICACIDPOLYMERWITH1,4-DIBUTANEDIAMINE
• butane-1,4-diamine
• hexanedioic acid
• Hexanedioic acid polymer with 1,4-butanediamine
• POLYAMIDE 4
• Polyamide 46
• DTXSID30964606
• 1,4-Butanediamine, hexanedioate (1:1)
• Q27270775
• Adipic acid 1,4-butanediamine salt
• Adipic acid tetramethylenediamine salt
• UNII-8N4WWW5620
• 50327-77-0
• SCHEMBL2537893
• NS00129026
• 52384-54-0
• 1,4-Butanediamine adipate
• Nylon 46 salt
• 8N4WWW5620
• Putrescine, adipate
• Hexanedioic acid--butane-1,4-diamine (1/1)
• butane-1,4-diamine; hexanedioic acid

• Inchi： 1S/C6H10O4.C4H12N2/c7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h1-4H2,(H,7,8)(H,9,10);1-6H2
• InChI Key： SHPVGWLRFPFLNE-UHFFFAOYSA-N
• SMILES： OC(CCCCC(=O)O)=O.NCCCCN

Computed Properties

• Exact Mass: 234.15806
• Monoisotopic Mass: 234.157957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127

Experimental Properties

• PSA: 126.64